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Compound of Interest

Compound Name: 17:0-17:1-17:0 TG-d5

Cat. No.: B15556433

Technical Guide: 17:0-17:1-17:0 TG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated triglyceride 17:0-
17:1-17:0 TG-d5, a critical internal standard for lipidomic analysis. This document outlines its
physicochemical properties, provides detailed experimental protocols for its use, and includes
visualizations to illustrate key workflows and concepts.

Certificate of Analysis Summary

A Certificate of Analysis (CoA) for a specific lot of 17:0-17:1-17:0 TG-d5 would typically include
the following information. While a specific CoA is not publicly available without a lot number, the
table below summarizes the key quantitative data gathered from supplier technical data sheets.
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Parameter

Specification

Method

Chemical Name

1,3-di(heptadecanoyl)-2-
heptadecenoyl-d5-glycerol

Synonym(s) 17:0/17:1/17:0-d5 TG -
CAS Number 958760-74-2 -
Molecular Formula Cs4H97Ds06 Mass Spectrometry
Molecular Weight 852.41 g/mol Mass Spectrometry

Thin Layer Chromatograph
Purity >99% Y araphy

(TLC)

Isotopic Purity

Typically =298% for deuterated

Mass Spectrometry

forms
Physical Form Powder Visual Inspection
Storage Temperature -20°C -

Physicochemical Properties

Property Value

Empirical Formula Cs4H9o7Ds06

Exact Mass 851.8 g/mol

Appearance White to off-white powder[1]

Solubility Soluble in organic solvents such as chloroform

and methanol.

Storage Conditions

Store at -20°C in a dry place.[1]

Experimental Protocols

This section details representative experimental protocols for the synthesis, sample

preparation, and analysis of deuterated triglycerides like 17:0-17:1-17:0 TG-d5.
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Representative Synthesis of Asymmetric Deuterated
Triglycerides

The synthesis of an asymmetric deuterated triglyceride such as 17:0-17:1-17:0 TG-d5 involves
a multi-step process to ensure the specific placement of the deuterated fatty acids. A general
approach is outlined below, based on established methods for synthesizing asymmetric
triglycerides.

Objective: To synthesize 1,3-di(heptadecanoyl)-2-heptadecenoyl-d5-glycerol.

Materials:

Glycerol-d5

» Heptadecanoic acid (17:0)

» Heptadecenoic acid (17:1)

» Dicyclohexylcarbodiimide (DCC)

¢ 4-(Dimethylamino)pyridine (DMAP)

e Dichloromethane (DCM)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:

» Protection of Glycerol-d5: The primary hydroxyl groups of glycerol-d5 are selectively
protected to allow for esterification at the sn-2 position.

 Esterification at sn-2 Position: The protected glycerol-d5 is reacted with heptadecenoic acid
(17:1) in the presence of DCC and DMAP in DCM to form the 2-monoacylglycerol.

o Deprotection: The protecting groups are removed from the sn-1 and sn-3 positions.
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 Esterification at sn-1 and sn-3 Positions: The 2-heptadecenoyl-d5-glycerol is then reacted
with two equivalents of heptadecanoic acid (17:0) using DCC and DMAP in DCM to yield the
final product, 17:0-17:1-17:0 TG-d5.

 Purification: The crude product is purified by silica gel column chromatography using a
hexane/ethyl acetate gradient to obtain the pure triglyceride.

o Characterization: The final product is characterized by mass spectrometry and NMR to

confirm its structure and purity.
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Synthesis Workflow
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UPLC-MS/MS Analysis Workflow
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Quantitative Lipidomics Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.17:0-17:1-17:0 TG Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]

» To cite this document: BenchChem. [17:0-17:1-17:0 TG-d5 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556433#17-0-17-1-17-0-tg-d5-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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